Cas no 1251205-49-8 (3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine)

• Product Name: 3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine
• CAS No: 1251205-49-8
• MF: C₉H₁₅ClN₄
• MW: 214.695200204849
• CID: 5558116
• Update Time: 2025-05-19

3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine

• Inchi： 1S/C9H15ClN4/c1-14(2)7-3-4-12-9-8(10)11-5-6-13-9/h5-6H,3-4,7H2,1-2H3,(H,12,13)
• InChI Key： TZOOUAPMOPRRGO-UHFFFAOYSA-N
• SMILES： C(N(C)C)CCNC1=NC=CN=C1Cl

Additional information on 3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine

Introduction to 3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine (CAS No. 1251205-49-8)

3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1251205-49-8, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this pyrazine derivative incorporates a chloro substituent and a dimethylamino side chain, which contribute to its reactivity and utility in synthetic chemistry.

The pyrazin-2-amine core of this molecule is a heterocyclic aromatic system that has been extensively studied for its biological activity. Pyrazines are known for their broad spectrum of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of the chloro group at the 3-position enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the dimethylamino substituent at the propyl chain introduces basicity and lipophilicity, which can influence solubility and membrane permeability in drug formulations.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazine derivatives. The structural features of 3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine make it a promising candidate for further exploration in medicinal chemistry. Researchers have been investigating its potential as a precursor for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of the chloro group and the dimethylamino side chain allows for selective modifications, enabling chemists to tailor the molecule for specific biological targets.

One of the most exciting applications of this compound is in the development of small-molecule drugs that modulate protein-protein interactions. Pyrazine derivatives have shown promise in disrupting aberrant signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The 3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine structure provides a scaffold that can be modified to enhance binding affinity to target proteins. This flexibility has led to several innovative drug candidates entering preclinical trials.

The synthesis of 3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the reactivity of the molecule in subsequent synthetic transformations. Advanced techniques such as transition-metal catalysis have been employed to improve yield and selectivity in these reactions. The dimethylamino group also necessitates careful handling to prevent unwanted side reactions, highlighting the importance of optimizing synthetic protocols.

Recent advancements in computational chemistry have further enhanced the understanding of 3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches complement traditional experimental methods, providing a holistic view of the compound's potential applications.

The pharmaceutical industry has recognized the significance of this compound due to its versatility as a building block for drug discovery. Companies are investing in research to explore new derivatives with improved pharmacokinetic profiles and reduced toxicity. The ability to modify both the chloro-substituted pyrazine ring and the dimethylamino-propyl chain offers chemists a wide range of possibilities for creating novel therapeutics.

In conclusion, 3-chloro-n-[3-(dimethylamino)propyl]pyrazin-2-amine (CAS No. 1251205-49-8) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features make it an invaluable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in medicinal chemistry and drug development.